
(-)-Tashiromine: A Technical Guide to its
Discovery, Synthesis, and Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (-)-Tashiromine

Cat. No.: B1251342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Historical Background
(-)-Tashiromine is a naturally occurring indolizidine alkaloid first isolated in 1990 by Ohmiya

and colleagues from the stems of the Asian deciduous shrub Maackia tashiroi[1]. It belongs to

a class of structurally simpler indolizidine alkaloids, which has made it an attractive target for

synthetic chemists. The indolizidine core is a common motif in a wide range of biologically

active alkaloids, prompting significant interest in the development of synthetic routes to access

this scaffold. Following its initial discovery, (-)-tashiromine and its enantiomer have been the

subject of numerous total synthesis campaigns, with over a dozen successful syntheses

reported to date. These synthetic efforts have employed a variety of chemical strategies,

including radical cyclizations, nucleophilic additions to imines, and olefin cross-metathesis,

showcasing the versatility of modern synthetic organic chemistry in accessing complex natural

products. The absolute configuration of the naturally occurring (+)-enantiomer was determined

to be (5S, 6R) by Kubo and colleagues in 1993 through the synthesis of its enantiomer.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data reported for tashiromine.
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Property Value Source

Molecular Formula C₉H₁₇NO Ohmiya et al., 1990[1]

Molecular Weight 155.24 g/mol PubChem

Appearance Colorless oil Ohmiya et al., 1990[1]

Specific Rotation ([α]D)
(+) enantiomer: +24.0 (c 0.05,

EtOH)
Kubo et al., 1993

¹H NMR (400 MHz, CDCl₃)

δ 3.65 (1H, dd, J=10.8, 4.0 Hz,

H-9a), 3.51 (1H, dd, J=10.8,

6.0 Hz, H-9b), 3.20-3.14 (1H,

m, H-3a), 2.95-2.89 (1H, m, H-

5), 2.50 (1H, ddd, J=11.2, 8.8,

2.4 Hz, H-3b), 2.15-2.08 (1H,

m, H-8a), 1.95-1.85 (2H, m, H-

1a, H-7a), 1.82-1.72 (1H, m, H-

2a), 1.65-1.55 (1H, m, H-6),

1.52-1.42 (1H, m, H-1b), 1.35-

1.25 (1H, m, H-7b), 1.22-1.12

(1H, m, H-2b)

Ohmiya et al., 1990[1]

¹³C NMR (100 MHz, CDCl₃)

δ 66.8 (C-9), 65.2 (C-5), 62.9

(C-8a), 54.4 (C-3), 43.8 (C-8),

31.9 (C-1), 30.8 (C-7), 25.9 (C-

6), 25.1 (C-2)

Ohmiya et al., 1990[1]

Key Experimental Protocols: Total Synthesis of (±)-
Tashiromine
One of the notable total syntheses of racemic tashiromine was reported by Fuhrmann and

colleagues in 2008. This approach features an olefin cross-metathesis to construct a key

allylsilane precursor, followed by an acid-induced cyclization to form the indolizidine core. The

following is a detailed description of the key experimental steps.
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Synthesis of (E/Z)-5-(4-(trimethylsilyl)but-2-
enyl)dihydrofuran-2(3H)-one (Compound 7)
To a solution of N-allyl-2-pyrrolidinone (5) (1.00 g, 7.99 mmol) in refluxing dichloromethane (80

mL) was added allyltrimethylsilane (6) (5.08 mL, 32.0 mmol) followed by Grubbs' second-

generation catalyst (340 mg, 0.40 mmol). The reaction mixture was heated at reflux for 16

hours. After cooling to room temperature, the solvent was removed under reduced pressure.

The residue was purified by flash column chromatography (silica gel, 4:1 hexanes/ethyl

acetate) to afford the product 7 (1.30 g, 73% yield) as an inseparable 3:1 mixture of E- and Z-

isomers.

Synthesis of 5-(4-(trimethylsilyl)but-2-enyl)pyrrolidin-2-
one (Compound 3)
To a solution of lactam 7 (500 mg, 2.22 mmol) in methanol (20 mL) at 0 °C was added sodium

borohydride (168 mg, 4.44 mmol) portionwise. The reaction mixture was stirred at 0 °C for 1

hour. The solvent was removed under reduced pressure, and the residue was partitioned

between dichloromethane (50 mL) and water (50 mL). The aqueous layer was extracted with

dichloromethane (3 x 25 mL). The combined organic layers were dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure to give the crude alcohol 3 (430 mg,

86% yield) as a 3:1 mixture of olefin isomers, which was used in the next step without further

purification.

Synthesis of (5S,8aR)-5-vinylhexahydroindolizin-3(2H)-
one (Compound 2)
To a solution of the crude alcohol 3 (400 mg, 1.76 mmol) in dichloromethane (20 mL) at room

temperature was added trifluoroacetic acid (0.27 mL, 3.52 mmol). The reaction mixture was

stirred at room temperature for 2 hours. The reaction was quenched by the addition of

saturated aqueous sodium bicarbonate solution (20 mL). The layers were separated, and the

aqueous layer was extracted with dichloromethane (3 x 20 mL). The combined organic layers

were dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

The residue was purified by flash column chromatography (silica gel, 1:1 hexanes/ethyl

acetate) to afford the bicyclic amide 2 (250 mg, 85% yield) as a 96:4 mixture of diastereomers.
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Synthesis of (±)-Tashiromine (1)
The bicyclic amide 2 (200 mg, 1.20 mmol) was dissolved in a mixture of dichloromethane (15

mL) and methanol (5 mL) and cooled to -78 °C. Ozone was bubbled through the solution until a

persistent blue color was observed. The solution was then purged with nitrogen gas for 10

minutes to remove excess ozone. Sodium borohydride (91 mg, 2.40 mmol) was added

portionwise at -78 °C, and the reaction mixture was allowed to warm to room temperature and

stirred for 12 hours. The reaction was quenched by the addition of water (10 mL), and the

mixture was extracted with dichloromethane (3 x 20 mL). The combined organic layers were

dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to give

the crude intermediate alcohol 8. This crude material was dissolved in anhydrous diethyl ether

(20 mL) and added dropwise to a suspension of lithium aluminum hydride (91 mg, 2.40 mmol)

in anhydrous diethyl ether (10 mL) at 0 °C. The reaction mixture was stirred at room

temperature for 4 hours. The reaction was quenched by the sequential addition of water (0.1

mL), 15% aqueous sodium hydroxide (0.1 mL), and water (0.3 mL). The resulting mixture was

filtered through a pad of Celite, and the filtrate was concentrated under reduced pressure. The

residue was purified by flash column chromatography (silica gel, 9:1 dichloromethane/methanol

with 1% ammonium hydroxide) to afford (±)-tashiromine (1) (67 mg, 36% yield over two steps).

Visualized Experimental Workflow
The following diagram illustrates the key transformations in the total synthesis of (±)-

Tashiromine as described by Fuhrmann and colleagues.

Starting Materials

Step 1: Olefin Cross-Metathesis Step 2: Reduction Step 3: Acid-induced Cyclization Step 4 & 5: Ozonolysis/Reduction & LAH ReductionN-allyl-2-pyrrolidinone (5)

(E/Z)-5-(4-(trimethylsilyl)but-2-enyl)dihydrofuran-2(3H)-one (7)

Grubbs' II catalyst
DCM, reflux

Allyltrimethylsilane (6)

Grubbs' II catalyst
DCM, reflux

5-(4-(trimethylsilyl)but-2-enyl)pyrrolidin-2-one (3)

NaBH₄

MeOH, 0 °C
(5S,8aR)-5-vinylhexahydroindolizin-3(2H)-one (2)

TFA
DCM, rt

(±)-Tashiromine (1)

1. O₃, DCM/MeOH
2. NaBH₄

3. LiAlH₄, Et₂O
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Caption: Synthetic workflow for the total synthesis of (±)-Tashiromine.

Biological Activity and Signaling Pathways
While the indolizidine alkaloid class is known to exhibit a wide range of biological activities,

including glycosidase inhibition and interactions with nicotinic acetylcholine receptors, there is a

notable lack of specific pharmacological studies reported for (-)-Tashiromine in the scientific

literature.[2] Extensive searches of chemical and biological databases do not currently yield

significant bioactivity data or identified molecular targets for this specific natural product.

Consequently, there are no described signaling pathways directly associated with the action of

(-)-Tashiromine. Its primary significance in the scientific community to date has been as a

target for total synthesis, serving as a platform for the development and validation of new

synthetic methodologies.[3] Further investigation is required to elucidate any potential

biological functions of this molecule.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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